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Compound of Interest

Compound Name: N-acetyl-N-methyl-D-Alanine

Cat. No.: B15300691 Get Quote

An In-depth Technical Guide to the Physical Properties of N-acetyl-N-methyl-D-Alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical

properties of N-acetyl-N-methyl-D-Alanine. Due to the limited availability of data for the D-

enantiomer, this guide incorporates data from its corresponding L-enantiomer, N-acetyl-N-

methyl-L-alanine, and other closely related alanine derivatives. Such data serves as a reliable

estimate for the physical characteristics of N-acetyl-N-methyl-D-Alanine, with the

understanding that properties such as melting point, boiling point, and solubility will be identical

for both enantiomers. The primary expected difference lies in the direction of optical rotation.

Data Presentation: Physical Properties
The following table summarizes the available quantitative data for N-acetyl-N-methyl-D-
Alanine and its related compounds. It is important to note that direct experimental values for N-
acetyl-N-methyl-D-Alanine are not widely published.
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Property Value Compound Notes

Molecular Formula C6H11NO3
N-acetyl-N-methyl-D-

Alanine
-

Molecular Weight 145.16 g/mol
N-acetyl-N-methyl-D-

Alanine
-

Appearance
Colorless needles

(predicted)

Based on N-acetyl-N-

methyl-L-alanine[1]

Enantiomers typically

share the same

crystalline form.

Melting Point 122-128 °C N-acetyl-L-alanine[2]

Expected to be very

similar for the D-

enantiomer.

Boiling Point
190.1 ± 23.0 °C at 760

mmHg
N-methyl-D-alanine[3]

This is for the non-

acetylated form and

serves as an estimate.

Solubility
Slightly soluble in

water.[4]
N-acetyl-D-alanine[4]

N-acetylation can

affect solubility.

Soluble in DMSO,

Water, and Ethanol

(26 mg/mL)

N-acetyl-L-alanine[5]
Provides a

quantitative estimate.

pKa (acidic) ~3.89 (predicted) N-acetyl-L-alanine[6]

The carboxylic acid

pKa is expected to be

similar.

Optical Rotation

[α]D20

Positive value

expected

N-acetyl-N-methyl-D-

Alanine

The L-enantiomer of

N-acetyl-alanine has a

negative rotation

(-64°)[2]. The D-

enantiomer will have

an equal but opposite

rotation.
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The following are detailed methodologies for the determination of the key physical properties of

N-acetyl-N-methyl-D-Alanine.

Melting Point Determination
The melting point of a crystalline solid can be determined using a capillary melting point

apparatus.

Sample Preparation: A small amount of the crystalline N-acetyl-N-methyl-D-Alanine is finely

ground and packed into a thin-walled capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

The temperature at which the first liquid is observed is recorded as the beginning of the

melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

Purity Indication: A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination
For a non-volatile liquid or a solid with a relatively low melting point, the boiling point can be

determined using a micro-boiling point method.

Apparatus: A Thiele tube or a similar heating bath, a thermometer, a small test tube, and a

capillary tube sealed at one end are required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/product/b15300691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15300691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A small amount of the substance is placed in the small test tube.

The capillary tube is placed in the test tube with its open end downwards.

The test tube is attached to the thermometer and immersed in the heating bath.

The bath is heated gradually until a steady stream of bubbles emerges from the capillary

tube.

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Solubility Determination
The solubility of N-acetyl-N-methyl-D-Alanine can be determined qualitatively and

quantitatively in various solvents.

Qualitative Determination:

A small, measured amount of the compound (e.g., 10 mg) is added to a test tube

containing a small volume of the solvent (e.g., 1 mL of water, ethanol, or DMSO).

The mixture is agitated vigorously.

Visual inspection determines if the compound has dissolved completely, partially, or not at

all.

Quantitative Determination (by Saturation):

An excess amount of the solid is added to a known volume of the solvent in a sealed

container.

The mixture is agitated at a constant temperature until equilibrium is reached (a saturated

solution is formed with excess solid present).
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The solution is filtered to remove the undissolved solid.

A known volume of the saturated solution is carefully evaporated to dryness, and the mass

of the dissolved solid is determined.

Solubility is expressed in terms of mass per unit volume (e.g., mg/mL).

pKa Determination
The acid dissociation constant (pKa) of the carboxylic acid group can be determined by

potentiometric titration.

Procedure:

A known quantity of N-acetyl-N-methyl-D-Alanine is dissolved in a known volume of

deionized water.

A calibrated pH electrode is immersed in the solution.

A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise

increments from a burette.

The pH of the solution is recorded after each addition of the titrant.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point, where half of the carboxylic acid has been

neutralized.

Optical Rotation Measurement
The optical rotation is measured using a polarimeter.

Sample Preparation: A solution of N-acetyl-N-methyl-D-Alanine is prepared by accurately

weighing a sample and dissolving it in a known volume of a suitable solvent (e.g., water or

ethanol) in a volumetric flask.

Procedure:
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The polarimeter is calibrated with a blank (the pure solvent).

The sample solution is transferred to a polarimeter cell of a known path length.

The cell is placed in the polarimeter, and the angle of rotation of plane-polarized light is

measured.

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] =

α / (l * c) where:

α is the observed rotation in degrees.

l is the path length of the cell in decimeters.

c is the concentration of the solution in g/mL.

Mandatory Visualization
Synthesis and Purification Workflow
The following diagram illustrates a likely experimental workflow for the synthesis and

purification of N-acetyl-N-methyl-D-Alanine, adapted from the synthesis of its L-enantiomer.

Synthesis Hydrolysis Purification

N-methyl-D-alanine methyl ester hydrochloride Acetic anhydride, Triethylamine in Chloroform Stir at room temperature for 24 hours Decompose excess acetic anhydride with water Neutralize with Sodium Bicarbonate Extract with Ethyl Acetate Concentrate under reduced pressure N-acetyl-N-methyl-D-alanine methyl ester (oil) Dissolve in Methanol and 1N NaOH Stir at room temperature for 2 hours Remove Methanol under reduced pressure Extract with Chloroform (remove impurities) Acidify aqueous layer to pH 1 with HCl Extract with Ethyl Acetate Dry over anhydrous Sodium Sulfate Concentrate under reduced pressure Crude N-acetyl-N-methyl-D-Alanine (solid) Recrystallize from Ethyl Acetate-Hexane Pure N-acetyl-N-methyl-D-Alanine (colorless needles)

Click to download full resolution via product page

Caption: Synthesis and purification workflow for N-acetyl-N-methyl-D-Alanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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